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Compound of Interest

Compound Name: AZ13705339

Cat. No.: B10795839 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

AZ13705339 is a highly potent and selective inhibitor of p21-activated kinase 1 (PAK1) and

p21-activated kinase 2 (PAK2).[1] It demonstrates IC₅₀ values of 0.33 nM and 6 nM for PAK1

and PAK2, respectively, and exhibits over 7500-fold selectivity for PAK1 over PAK4.[1]

AZ13705339 competitively binds to the ATP-binding pocket of PAK1, inhibiting its kinase

activity.[2] This action prevents the phosphorylation of downstream substrates involved in

crucial cellular processes like cytoskeletal dynamics, cell motility, survival, and proliferation.[2]

Consequently, AZ13705339 disrupts key signaling pathways often dysregulated in cancer, such

as the MAPK and PI3K/AKT cascades.[2] These characteristics make it a valuable tool for

cancer research and a potential therapeutic agent.

This document provides detailed protocols for the preparation of AZ13705339 stock solutions

for in vitro research applications.

Quantitative Data Summary
The following table summarizes the key quantitative data for AZ13705339.
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Property Value Source

Molecular Weight 629.75 g/mol [1]

Chemical Formula C₃₃H₃₆FN₇O₃S [2]

CAS Number 2016806-57-6 [2]

Purity ≥98%

IC₅₀ (PAK1) 0.33 nM [1][3][4]

IC₅₀ (PAK2) 6 nM [1]

IC₅₀ (pPAK1) 59 nM [4][5]

K_d_ (PAK1) 0.28 nM [3][4]

K_d_ (PAK2) 0.32 nM [3][4]

Solubility in DMSO Up to 250 mg/mL (396.98 mM) [4]

Solubility in Ethanol
Up to 20 mM (with gentle

warming)

Experimental Protocols
1. Preparation of a 10 mM AZ13705339 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AZ13705339 in dimethyl

sulfoxide (DMSO).

Materials:

AZ13705339 powder

Anhydrous dimethyl sulfoxide (DMSO), newly opened

Microcentrifuge tubes

Vortex mixer
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Ultrasonic bath (optional)

Calibrated pipettes and sterile tips

Procedure:

Calculate the required mass of AZ13705339.

To prepare 1 mL of a 10 mM stock solution, use the following calculation:

Mass (mg) = Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol )

Mass (mg) = 0.001 L x 0.010 mol/L x 629.75 g/mol = 6.2975 mg

Weigh the AZ13705339 powder.

Carefully weigh out approximately 6.30 mg of AZ13705339 powder and place it in a

microcentrifuge tube.

Add DMSO to the powder.

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the AZ13705339
powder.

Dissolve the compound.

Vortex the tube thoroughly to dissolve the powder.

If necessary, sonicate the solution for a short period to ensure complete dissolution.[3][5]

Gentle warming to 37°C can also aid solubility.[1][5]

Store the stock solution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

For short-term storage (days to weeks), store at 4°C.[2][3]

For long-term storage (months to years), store at -20°C or -80°C.[1][2][3][4]
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Note: For cell-based assays, the final concentration of DMSO should typically not exceed 0.1%

to avoid solvent-induced toxicity.

Visualizations

Stock Solution Preparation Workflow
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Caption: Workflow for preparing AZ13705339 stock solution.

AZ13705339 Mechanism of Action
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Caption: AZ13705339 inhibits PAK1, affecting downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

